We proposed a simple and cost-effective technique to synthesize ternary Ag/g-C3N4/BiVO4 by combining of calcination and precipitation techniques with a 99 % removal of RhB after 90 min of irradiation, compared to its individual components. This increased activity can be attributed to its ability to generate separate photogenerated charge carriers and the role of Ag as an electronic transmission medium between g-C3N4 and BiVO4.

Pt doped Fe3O4−TiO2 photocatalysts were prepared by a novel complex-assisted vapor thermal method and polyol method. The main three properties were achieved: i) reduced band gap, ii) retarded e−/h+ recombination rate, iii) magnetically separable photocatalysts. 5 wt.% Pt doped Fe3O4−TiO2 reached the highest amount of H2 as 144 μmol/g-cat whereas Fe3O4−TiO2 produced only 44 μmol/g-cat H2 under solar light illumination.

Four new macro compounds containing furan and thiophene heterocyclic compounds were synthesized, and their antimicrobial properties were studied. Also, DFT calculations on synthesized macromolecules of these compounds were utilized to investigate their 3-dimensional geometries and electronic properties.

ZrO2 nanoparticles is prepared through a facile route using suitable salts of zirconium and 4,5-dimethyl-2-(3-nitrophenyl)-1H-imidazol-1-ol. The electrochemical properties show a specific capacitance of 246.98 F g1, with an excellent coulombic efficiency, and the value is more than 98 % after the 3000 charge-discharge cycles. The enhanced electrochemical properties is due to the porous nature and high surface area.

A novel metal-free protocol for the oxidation of aryl sulfamides to prepare sulfonyl imines with dioxygen have been accomplished. 15 Substrates have been employed and maximal yield can reach 94 %. Mechanistic investigation indicates that dehydration step may be the key one to synthesize sulfonyl imines. The reaction afforded an alternative route for the preparation of sulfonyl imines.

A simple cationic exchange method was proposed to enhance the Co/Mo ratio in the Evans-Showell-type POM to the desired 0.5 with Mo and Co atoms in one molecule, and the as-prepared Evans-Showell-type POM was used as a superior precursor to construct the efficient HDS catalyst.

S-scheme polymer heterojunction Poly(phenyl-1,3,5-yl)-benzene)/g-C3N4 composites as photo-Fenton-like catalyst for efficient removal of Rhodamine B under visible-light, ⋅OH, h+ and ⋅O2− play an important role for removal of RhB.

A sensor-based on potential difference measurement composed of naproxen-sodium tungstate (NA-ST) ion pairs can effectively be applied in the determination of naproxen (NA) in the pharmaceutical formulations. The sensitivity and selectivity of the sensor toward the analyte are satisfactory.

The g-C3N4/Bi4O5Br2 photocatalyst was successfully prepared by a facile hydrothermal method for the degradation of organic pollutants under visible light. The degradation efficiencies of g-C3N4/Bi4O5Br2 prepared under the optimal conditions are higher than 93.1 % for ciprofloxacin (CIP), rhodamine B (Rh B), and methylene blue (MB). The feasible mechanism of g-C3N4/Bi4O5Br2 to degrade organic pollutants is proposed.